ALPHA-METHYLBENZYL ALCOHOL

• CAS No.: 13323-81-4
• Product Name: ALPHA-METHYLBENZYL ALCOHOL
• Molecular Formula: C8H10O
• Molecular Weight: 122.16 g/mol
• IUPAC Name: 1-phenylethanol
• Standard InChI: InChI=1S/C8H10O/c1-7(9)8-5-3-2-4-6-8/h2-7,9H,1H3
• Standard InChIKey: WAPNOHKVXSQRPX-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)O
• Canonical SMILES: CC(C1=CC=CC=C1)O
• Boiling Point: 399 °F at 745 mm Hg (NTP, 1992); 205.0 °C; 204 °C
• Colorform: COLORLESS LIQ
• Density: 1.015 at 68 °F (USCG, 1999); 1.013 @ 25 °C; 1.009-1.014
• Flash Point: 185 °F (NTP, 1992); 200 °F (93 °C) (CLOSED CUP)
• Melting Point: 68 °F (NTP, 1992); 15.0 °C; 20 °C; 20.7 °C; 20°C
• Physical Description: Alpha-methylbenzyl alcohol appears as a colorless liquid. Insoluble in water and less dense than water. Contact may slightly irritate skin, eyes and mucous membranes. May be slightly toxic by ingestion, inhalation and skin absorption. Used to make other chemicals.; Liquid; liquid; colourless to pale yellow liquid or white solid with a mild floral odou
• Description: 1-Phenylethanol, also known as styrallyl alcohol or alpha, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 1-Phenylethanol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 1-Phenylethanol has been detected in multiple biofluids, such as feces and saliva. Within the cell, 1-phenylethanol is primarily located in the cytoplasm.; 1-phenylethanol is an aromatic alcohol that is ethanol substituted by a phenyl group at position 1. It has a role as a mouse metabolite.; Alpha-methylbenzyl alcohol appears as a colorless liquid. Insoluble in water and less dense than water. Contact may slightly irritate skin, eyes and mucous membranes. May be slightly toxic by ingestion, inhalation and skin absorption. Used to make other chemicals.
• Solubility: less than 1 mg/mL at 67.1° F (NTP, 1992); 0.04 M; 1.95 mg/mL at 25 °C; Sol in glycerol, mineral oil, alcohol; SOL IN MOST ORGANIC SOLVENTS; A high solvency for alcohol-soluble cellulose nitrate, cellulose acetate, and cellulose acetobutyrate; for many natural and synthetic resins; and for fats and oils. In contrast to benzyl alcohol, it is miscible with white spirit.; In water, 1,950 mg/l @ 25 °C; insoluble in water; soluble in organic solvents, oils; miscible at room temperature (in ethanol)
• Synonyms: 1-phenylethanol; alpha-hydroxyethylbenzene; alpha-methylbenzyl alcohol; methylphenyl carbinol
• Vapor Density: 4.21 (NTP, 1992) (Relative to Air)
• Vapor Pressure: 0.1 mm Hg at 68 °F ; 1 mm Hg at 120.2° F; 5 mm Hg at 167.4° F (NTP, 1992)
• PubChem Compound: 7409
• Last Modified: Nov 11 2021